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Introduction
N-Acetyl-L-valyl-L-alanyl-N-[(1S)-2-carboxyl-1-formylethyl]-L-alaninamide, commonly known as

Ac-VAD-CHO, is a synthetic, cell-permeable peptide aldehyde that acts as a potent, reversible,

broad-spectrum inhibitor of caspases.[1][2][3] Caspases, a family of cysteine-aspartic

proteases, are central to the execution of apoptosis (programmed cell death) and play

significant roles in inflammation.[1][4] Ac-VAD-CHO is widely utilized as a research tool to

study apoptotic pathways and to prevent caspase-mediated cell death in various experimental

models.[1][2] Its mechanism of action involves the aldehyde group forming a reversible

covalent bond with the active site cysteine residue of the target caspase, thereby blocking its

proteolytic activity.

Target Caspases and Binding Affinity
Ac-VAD-CHO is recognized as a pan-caspase inhibitor, implying it can inhibit a wide range of

caspase enzymes. However, comprehensive and directly comparable quantitative data (Ki or

IC50 values) for Ac-VAD-CHO across all caspases is not readily available in a single
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consolidated source. The binding affinity of peptide inhibitors is highly dependent on the

specific amino acid sequence. While Ac-VAD-CHO is a well-known inhibitor, much of the

detailed quantitative analysis has been published for closely related peptide inhibitors.

To provide a quantitative context, the following table includes available data for Ac-VAD-CHO
and related, structurally similar peptide aldehyde inhibitors. This allows for an approximation of

the inhibitory potential of this class of compounds.

Inhibitor
Target
Caspase

Inhibition
Constant (Ki)

IC50 Reference(s)

Ac-VDVAD-CHO Caspase-3 6.5 nM - [5]

Ac-DEVD-CHO Caspase-3 0.2 - 0.23 nM - [6]

Ac-DEVD-CHO Caspase-7 0.3 nM - [6]

Ac-DEVD-CHO Caspase-2 1.7 µM - [6]

Ac-YVAD-CHO
Caspase-1

(human)
0.76 nM 0.7 µM [7][8]

Ac-YVAD-CHO
Caspase-1

(mouse)
3.0 nM 2.5 µM [8]

Ac-YVAD-CHO
Caspase-4, -5,

-8, -9, -10
163 - 970 nM - [7]

Ac-YVAD-CHO
Caspase-2, -3,

-6, -7
>10,000 nM - [7]

Note: The data for related compounds highlights the importance of the P4 and P2 amino acid

residues in determining selectivity and potency towards specific caspases. For instance, Ac-

DEVD-CHO shows high potency for caspase-3 and -7, while Ac-YVAD-CHO is highly selective

for caspase-1.

Mechanism of Action and Signaling Pathways
Caspases are integral to two primary apoptotic signaling pathways: the intrinsic (mitochondrial)

and the extrinsic (death receptor) pathways. Both pathways converge on the activation of
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effector caspases (e.g., Caspase-3, -6, -7), which then cleave a multitude of cellular substrates,

leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Ac-VAD-CHO, as a pan-caspase inhibitor, can intercept the apoptotic cascade at multiple

points by inhibiting both initiator caspases (e.g., Caspase-8, -9) and effector caspases.
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Fig. 1: Apoptotic pathways and points of inhibition by Ac-VAD-CHO.
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Experimental Protocols
The following is a generalized protocol for a colorimetric or fluorometric caspase activity assay

to determine the inhibitory effect of Ac-VAD-CHO. This protocol is a synthesis of standard

methodologies.[9]

Objective: To measure the activity of a specific caspase (e.g., Caspase-3) in cell lysates in the

presence and absence of Ac-VAD-CHO.

Materials:

Cells of interest (adherent or suspension)

Apoptosis-inducing agent (e.g., staurosporine, etoposide)

Ac-VAD-CHO

Phosphate-Buffered Saline (PBS), ice-cold

Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 0.1% CHAPS, 1 mM DTT, 0.1 mM EDTA)

2X Reaction Buffer (e.g., 100 mM HEPES, pH 7.4, 20% glycerol, 10 mM DTT)

Caspase-specific colorimetric (pNA-conjugated) or fluorometric (AFC- or AMC-conjugated)

substrate (e.g., Ac-DEVD-pNA for Caspase-3)

96-well microplate

Microplate reader

Procedure:

Cell Culture and Treatment:

Plate cells at a suitable density and allow them to adhere (for adherent cells).

Induce apoptosis in the experimental group of cells. Include an untreated control group.
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For the inhibitor group, pre-incubate cells with the desired concentration of Ac-VAD-CHO
for 1-2 hours before adding the apoptotic stimulus.

Cell Lysate Preparation:

Harvest cells (by scraping for adherent cells or centrifugation for suspension cells).

Wash the cell pellet with ice-cold PBS.

Resuspend the cell pellet in ice-cold Cell Lysis Buffer (e.g., 100 µl per 1-5 x 10^6 cells).

Incubate on ice for 15-20 minutes.

Centrifuge at 16,000 - 20,000 x g for 15 minutes at 4°C.

Carefully collect the supernatant (cytosolic extract) and keep it on ice.

Determine the protein concentration of each lysate using a standard protein assay (e.g.,

BCA or Bradford).

Caspase Activity Assay:

In a 96-well microplate, add 20-100 µg of protein from each cell lysate to individual wells.

Adjust the volume in each well to 50 µl with Cell Lysis Buffer.

Prepare a master mix by adding 50 µl of 2X Reaction Buffer and 5 µl of the caspase

substrate (e.g., 4 mM stock) per reaction.

Add 55 µl of the master mix to each well containing cell lysate.

Include a blank control (Lysis Buffer + Reaction Buffer + Substrate, no lysate).

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the absorbance (for pNA substrates, ~405 nm) or fluorescence (for AFC/AMC

substrates) using a microplate reader.

Data Analysis:
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Subtract the blank reading from all sample readings.

Compare the readings from the apoptotic group with the untreated control to confirm

caspase activation.

Compare the readings from the Ac-VAD-CHO-treated group with the apoptotic group to

determine the percentage of inhibition.
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Fig. 2: Experimental workflow for a caspase inhibition assay.
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Conclusion
Ac-VAD-CHO is an invaluable tool for studying the roles of caspases in apoptosis and

inflammation. Its broad-spectrum inhibitory activity allows for the effective blockade of the

caspase cascade in cellular and biochemical assays. While a complete quantitative profile of its

binding affinity to all caspases is not easily found, data from related compounds confirm the

high potency of peptide aldehydes as caspase inhibitors. The provided experimental protocol

offers a robust framework for investigating the efficacy of Ac-VAD-CHO in various research

contexts.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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